(3S,8R,9S,10R,13R,14S,17S)-17-Acetyl-3,14-dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,12,16,17-decahydrocyclopenta[a]phenanthrene-11,15-dione
(3S,8R,9S,10R,13R,14S,17S)-17-Acetyl-3,14-dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,12,16,17-decahydrocyclopenta[a]phenanthrene-11,15-dione
Brand Name:
Vulcanchem
CAS No.:
13181-90-3
VCID:
VC0084407
InChI:
InChI=1S/C21H28O5/c1-11(22)15-9-17(25)21(26)14-5-4-12-8-13(23)6-7-19(12,2)18(14)16(24)10-20(15,21)3/h4,13-15,18,23,26H,5-10H2,1-3H3/t13-,14+,15+,18+,19-,20+,21+/m0/s1
SMILES:
CC(=O)C1CC(=O)C2(C1(CC(=O)C3C2CC=C4C3(CCC(C4)O)C)C)O
Molecular Formula:
C21H28O5
Molecular Weight:
360.4 g/mol
(3S,8R,9S,10R,13R,14S,17S)-17-Acetyl-3,14-dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,12,16,17-decahydrocyclopenta[a]phenanthrene-11,15-dione
CAS No.: 13181-90-3
Main Products
VCID: VC0084407
Molecular Formula: C21H28O5
Molecular Weight: 360.4 g/mol
CAS No. | 13181-90-3 |
---|---|
Product Name | (3S,8R,9S,10R,13R,14S,17S)-17-Acetyl-3,14-dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,12,16,17-decahydrocyclopenta[a]phenanthrene-11,15-dione |
Molecular Formula | C21H28O5 |
Molecular Weight | 360.4 g/mol |
IUPAC Name | (3S,8R,9S,10R,13R,14S,17S)-17-acetyl-3,14-dihydroxy-10,13-dimethyl-1,2,3,4,7,8,9,12,16,17-decahydrocyclopenta[a]phenanthrene-11,15-dione |
Standard InChI | InChI=1S/C21H28O5/c1-11(22)15-9-17(25)21(26)14-5-4-12-8-13(23)6-7-19(12,2)18(14)16(24)10-20(15,21)3/h4,13-15,18,23,26H,5-10H2,1-3H3/t13-,14+,15+,18+,19-,20+,21+/m0/s1 |
Standard InChIKey | HHYUGCQBWAMDLS-CRHGDLBQSA-N |
Isomeric SMILES | CC(=O)[C@H]1CC(=O)[C@]2([C@@]1(CC(=O)[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)O)C)C)O |
SMILES | CC(=O)C1CC(=O)C2(C1(CC(=O)C3C2CC=C4C3(CCC(C4)O)C)C)O |
Canonical SMILES | CC(=O)C1CC(=O)C2(C1(CC(=O)C3C2CC=C4C3(CCC(C4)O)C)C)O |
PubChem Compound | 15558762 |
Last Modified | Nov 11 2021 |
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